Cas no 2243510-41-8 (Tert-butyl N-(1-imino-1-oxothiolan-3-yl)carbamate)

• Product Name: Tert-butyl N-(1-imino-1-oxothiolan-3-yl)carbamate
• CAS No: 2243510-41-8
• MF: C₉H₁₈N₂O₃S
• MW: 234.315821170807
• CID: 4786941
• Update Time: 2025-05-26

Tert-butyl N-(1-imino-1-oxothiolan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl N-(1-imino-1-oxothiolan-3-yl)carbamate

• Inchi： 1S/C9H18N2O3S/c1-9(2,3)14-8(12)11-7-4-5-15(10,13)6-7/h7,10H,4-6H2,1-3H3,(H,11,12)
• InChI Key： XZCUGBZJMGQOJE-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)NC(=O)OC(C)(C)C)(=N)=O

Computed Properties

• Exact Mass: 234.10381361 g/mol
• Monoisotopic Mass: 234.10381361 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 234.32
• XLogP3: 1.8
• Topological Polar Surface Area: 87.6

Additional information on Tert-butyl N-(1-imino-1-oxothiolan-3-yl)carbamate

Comprehensive Overview of Tert-butyl N-(1-imino-1-oxothiolan-3-yl)carbamate (CAS No. 2243510-41-8)

Tert-butyl N-(1-imino-1-oxothiolan-3-yl)carbamate (CAS No. 2243510-41-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiolane ring structure and carbamate functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of protease inhibitors and enzyme modulators.

The molecular structure of Tert-butyl N-(1-imino-1-oxothiolan-3-yl)carbamate features a tert-butyl group, which enhances its stability and solubility in organic solvents. This property makes it an ideal candidate for use in peptide coupling reactions and other synthetic transformations. The presence of the imino and oxo groups further contributes to its reactivity, enabling it to participate in a wide range of chemical reactions. These characteristics have led to its increasing popularity in high-throughput screening and combinatorial chemistry.

In recent years, the demand for Tert-butyl N-(1-imino-1-oxothiolan-3-yl)carbamate has surged due to its role in the development of targeted therapies. With the rise of personalized medicine and precision oncology, researchers are exploring its potential as a building block for small-molecule drugs. Its compatibility with green chemistry principles also aligns with the growing emphasis on sustainable and environmentally friendly synthetic methods. This has made it a topic of interest in academic and industrial research circles alike.

Another area where Tert-butyl N-(1-imino-1-oxothiolan-3-yl)carbamate shows promise is in the field of bioconjugation. Its ability to form stable linkages with biomolecules makes it valuable for the development of diagnostic probes and therapeutic conjugates. This has led to its inclusion in studies focused on cancer imaging and drug delivery systems. As the pharmaceutical industry continues to innovate, the relevance of this compound is expected to grow even further.

From a synthetic perspective, the preparation of Tert-butyl N-(1-imino-1-oxothiolan-3-yl)carbamate involves multi-step organic reactions, often requiring chiral catalysts to achieve high enantiomeric purity. This aspect is particularly important for its application in asymmetric synthesis, where the stereochemistry of the final product is critical. Researchers are also investigating its use in flow chemistry setups, which offer advantages such as improved yield and reduced waste generation.

The compound's stability under various conditions has made it a subject of interest in formulation science. Its compatibility with common excipients and solvents allows for its incorporation into oral dosage forms and topical applications. This versatility has prompted further studies into its pharmacokinetic properties and metabolic pathways, which are essential for understanding its behavior in biological systems.

In conclusion, Tert-butyl N-(1-imino-1-oxothiolan-3-yl)carbamate (CAS No. 2243510-41-8) represents a valuable tool in modern chemical and pharmaceutical research. Its unique structural features and broad applicability make it a compound of choice for scientists working on drug design, bioconjugation, and synthetic methodology. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the advancement of therapeutic innovations and chemical biology.